Cas no 914637-96-0 (4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester)
4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester is a versatile cyclic keto diester widely used as an intermediate in organic synthesis. Its five-membered ring structure with adjacent ester and ketone functionalities makes it valuable for constructing complex molecules, particularly in pharmaceutical and fine chemical applications. The compound exhibits good reactivity in cyclization, condensation, and Michael addition reactions, enabling efficient derivatization. Its diethyl ester groups enhance solubility in organic solvents, facilitating handling in synthetic workflows. The product’s stability under standard conditions ensures reliable performance in multi-step syntheses. It is particularly useful in the preparation of prostaglandins, cyclopentanoids, and other bioactive compounds requiring a functionalized cyclopentane scaffold.
914637-96-0 structure
Product Name:4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester
CAS No:914637-96-0
MF:C11H16O5
MW:228.241744041443
MDL:MFCD08543454
CID:2118973
PubChem ID:533766
Update Time:2025-06-07
4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- diethyl 4-oxocyclopentane-1,2-dicarboxylate
- Diethyl 4-oxo-1,2-cyclopentanedicarboxylate
- AKOS023601437
- 1,2-diethyl 4-oxocyclopentane-1,2-dicarboxylate
- Diethyl4-oxo-1,2-cyclopentanedicarboxylate
- DB-079052
- Diethyl 4-oxocyclopentane-1,2-dicarboxylate; 98%
- Diethyl 4-oxo-1,2-cyclopentanedicarboxylate #
- 914637-96-0
- Cyclopentanone-3,4-dicarboxlic acid, diethyl ester
- CS-0366808
- MFCD08543454
- 4-Oxo-cyclopentane-1,2-dicarboxylic acid diethyl ester
- SB11794
- SCHEMBL1026279
- GRPKMLGYFVVOJS-UHFFFAOYSA-N
- 4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester
-
- MDL： MFCD08543454
- Inchi： 1S/C11H16O5/c1-3-15-10(13)8-5-7(12)6-9(8)11(14)16-4-2/h8-9H,3-6H2,1-2H3
- InChI Key： GRPKMLGYFVVOJS-UHFFFAOYSA-N
- SMILES： O(CC)C(C1CC(CC1C(=O)OCC)=O)=O
Computed Properties
- Exact Mass: 228.09977361Da
- Monoisotopic Mass: 228.09977361Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 328.4±42.0 °C at 760 mmHg
- Flash Point: 143.6±27.9 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O857515-10mg |
4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester |
914637-96-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O857515-50mg |
4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester |
914637-96-0 | 50mg |
$ 115.00 | 2022-06-03 | ||
| TRC | O857515-100mg |
4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester |
914637-96-0 | 100mg |
$ 185.00 | 2022-06-03 | ||
| Apollo Scientific | OR8916-1g |
Diethyl 4-oxocyclopentane-1,2-dicarboxylate |
914637-96-0 | 98% | 1g |
£319.00 | 2025-02-20 | |
| eNovation Chemicals LLC | D480912-10g |
4-Oxo-cyclopentane-1,2-dicarboxylic acid diethyl ester |
914637-96-0 | 95% | 10g |
$3850 | 2024-05-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437478-1g |
Diethyl 4-oxocyclopentane-1,2-dicarboxylate |
914637-96-0 | 98% | 1g |
￥4501.00 | 2024-04-25 | |
| eNovation Chemicals LLC | D480912-10g |
4-Oxo-cyclopentane-1,2-dicarboxylic acid diethyl ester |
914637-96-0 | 95% | 10g |
$3850 | 2025-02-19 | |
| eNovation Chemicals LLC | D480912-10g |
4-Oxo-cyclopentane-1,2-dicarboxylic acid diethyl ester |
914637-96-0 | 95% | 10g |
$3850 | 2025-02-22 |
4-Oxo-cyclopentane-1,2-dicarboxylic Acid Diethyl Ester Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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